Cas no 120711-81-1 (7-Nitro-3,4-dihydro-2H-1,4-benzooxazine)

7-Nitro-3,4-dihydro-2H-1,4-benzooxazine is a nitro-substituted heterocyclic compound featuring a benzooxazine core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The nitro group enhances reactivity, facilitating further functionalization through reduction or substitution reactions. The benzooxazine scaffold contributes to its stability and potential bioactivity, making it valuable in medicinal chemistry research. This compound is also of interest in materials science due to its electron-withdrawing properties, which can influence the electronic characteristics of derived materials. High purity grades are available for precise applications.
7-Nitro-3,4-dihydro-2H-1,4-benzooxazine structure
120711-81-1 structure
Product Name:7-Nitro-3,4-dihydro-2H-1,4-benzooxazine
CAS No:120711-81-1
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD11603433
CID:822337
PubChem ID:18416151
Update Time:2025-06-09

7-Nitro-3,4-dihydro-2H-1,4-benzooxazine Chemical and Physical Properties

Names and Identifiers

    • 7-Nitro-3,4-dihydro-2H-1,4-benzooxazine
    • 7-Nitro-3,4-dihydro-2H-1,4-benzoxazine
    • 7-nitro-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • OTAVA-BB 1217676
    • 7-Nitro-3,4-dihydro-2H-benzo[1,4]oxazine
    • 7-Nitro-3,4-dihydrobenzo[1,4]oxazine
    • YKCFDUNYLMTXFC-UHFFFAOYSA-N
    • BCP21612
    • FCH897184
    • SBB089639
    • RP10868
    • 2,3-dihydro-7-nitro-1,4-benzoxazine
    • AB64327
    • SY107093
    • AB0035151
    • AX8
    • DTXSID90593572
    • MFCD11603433
    • 120711-81-1
    • J-519323
    • 3,4-dihydro-7-nitro-2H-benzo[b][1,4]oxazine
    • 7-Nitro-3 pound not4-dihydro-2H-1 pound not4-benzooxazine
    • DB-023255
    • CS-W022553
    • 3,4-dihydro-7-nitro-2H-1,4-benzoxazine
    • CD-0744
    • 7-nitro-2,3-dihydro-4H-1,4-benzoxazine
    • SCHEMBL303351
    • 7-Nitro-3,4-dihydro-2H-benzo[1,4]oxazine;7-Nitro-3,4-dihydrobenzo[1,4]oxazine
    • EN300-6735481
    • AKOS005072293
    • MDL： MFCD11603433
    • Inchi： 1S/C8H8N2O3/c11-10(12)6-1-2-7-8(5-6)13-4-3-9-7/h1-2,5,9H,3-4H2
    • InChI Key： YKCFDUNYLMTXFC-UHFFFAOYSA-N
    • SMILES： O1CCNC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 180.05300
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.1
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.332±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 187-188°
  • Solubility: Very slightly soluble (0.76 g/l) (25 º C),
  • Water Partition Coefficient: Sparingly soluble in water (0.76 g/L at 25°C).
  • PSA: 67.08000
  • LogP: 2.06030

7-Nitro-3,4-dihydro-2H-1,4-benzooxazine Security Information

  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • HazardClass：IRRITANT

7-Nitro-3,4-dihydro-2H-1,4-benzooxazine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Nitro-3,4-dihydro-2H-1,4-benzooxazine Pricemore >>

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Fluorochem
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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N900985-100mg
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Chemenu
CM160720-1g
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Chemenu
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Alichem
A019095586-1g
7-Nitro-3,4-dihydro-2H-1,4-benzooxazine
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Alichem
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7-Nitro-3,4-dihydro-2H-1,4-benzooxazine Production Method

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